(Z)-3-phenyl-1-(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)prop-2-en-1-one hydrochloride

• IUPAC Name: (Z)-1-[4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]-3-phenylprop-2-en-1-one;hydrochloride
• InChI: InChI=1S/C23H24N4O.ClH/c1-19-7-10-21(11-8-19)27-14-13-24-23(27)26-17-15-25(16-18-26)22(28)12-9-20-5-3-2-4-6-20;/h2-14H,15-18H2,1H3;1H/b12-9-
• InChI Key: FIPOSHZLNLWUJN-MWMYENNMSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CN=C2N3CCN(CC3)C(=O)C=CC4=CC=CC=C4.Cl
• Isomeric SMILES: CC1=CC=C(C=C1)N2C=CN=C2N3CCN(CC3)C(=O)/C=C\C4=CC=CC=C4.Cl
• Molecular Formula: C23H25ClN4O
• Molecular Weight: 408.9 g/mol
• CAS No.: 1185244-46-5

Description

(Z)-3-phenyl-1-(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)prop-2-en-1-one hydrochloride is a useful research compound. Its molecular formula is C23H25ClN4O and its molecular weight is 408.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectral Characterization

Research on similar compounds has demonstrated methods for synthesizing derivatives involving cyclo condensation processes. For instance, a study detailed the synthesis and spectral characterization (including IR, 1H, and 13C NMR, and mass spectral studies) of piperazine derivatives, highlighting their potential as novel compounds for various biological applications. These compounds were evaluated for in vitro antimicrobial activities, with some showing excellent antibacterial and antifungal activities compared to standard drugs (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Biological Evaluation

Another research focus is on the biological evaluation of piperazine derivatives. Studies have shown that azole-containing piperazine derivatives exhibit moderate to significant antibacterial, antifungal, and cytotoxic activities, suggesting their potential in pharmaceutical applications (Gan, Fang, & Zhou, 2010). Specifically, certain derivatives demonstrated remarkable antimicrobial efficacy, comparable to chloramphenicol and fluconazole, and showed effective in vitro inhibition against the PC-3 cell line, indicating their potential as anticancer agents.

Pharmacological Evaluation

Further research into novel piperazine derivatives has involved pharmacological evaluations, including antidepressant and antianxiety activities. For example, a series of compounds were synthesized and their effects assessed through behavioral despair and plus maze methods on mice, showing significant activities and suggesting potential therapeutic applications (Kumar et al., 2017).